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Compound of Interest

Compound Name: 2-Methylheptadecane

Cat. No.: B108993 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methylheptadecane, a

branched-chain alkane with significant roles in chemical ecology and fuel science. This

document details its nomenclature, physicochemical properties, synthesis, and analytical

methods, with a focus on its function as an insect sex pheromone and its application in the

formulation of diesel surrogate fuels.

Nomenclature and Synonyms
2-Methylheptadecane is known by several names in scientific literature and chemical

databases. A clear understanding of these synonyms is crucial for comprehensive literature

searches and unambiguous scientific communication.
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Nomenclature Type Synonym Reference

IUPAC Name 2-Methylheptadecane [1][2]

Common Name Isooctadecane [1]

CAS Registry Number 1560-89-0 [1][2]

Other Synonyms Heptadecane, 2-methyl- [1][2]

16-Methylheptadecane

Dimethyl-hexadecane [1]

NSC 125393 [1]

Physicochemical Properties
The physical and chemical properties of 2-methylheptadecane are fundamental to

understanding its behavior in biological and chemical systems.

Property Value Reference

Molecular Formula C₁₈H₃₈ [1][3]

Molecular Weight 254.50 g/mol [1][3][4]

Melting Point 5-6 °C [2][4]

Boiling Point 311 °C [2][4]

Density 0.784 g/mL [4]

Refractive Index 1.440 [4]

logP (o/w) 10.140 (estimated) [2]

Water Solubility
0.0001081 mg/L @ 25 °C

(estimated)
[2]

Role as an Insect Sex Pheromone
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2-Methylheptadecane has been identified as a key component of the sex pheromone in

several species of tiger moths (family Arctiidae), including the Holomelina aurantiaca complex

and Pyrrharctia isabella.[5][6] In these species, it acts as a chemical signal released by females

to attract males for mating.

Pheromone Signaling Pathway
While the specific olfactory receptors for 2-methylheptadecane in tiger moths have not been

fully characterized, a general signaling pathway for insect olfaction can be inferred. This

pathway involves the detection of the pheromone by specialized olfactory receptor neurons

(ORNs) located in the antennae, leading to a behavioral response in the male moth.

Fig. 1: Generalized insect olfactory signaling pathway for 2-Methylheptadecane.

Application in Diesel Surrogate Fuels
2-Methylheptadecane is also utilized as a component in the formulation of diesel surrogate

fuels.[7][8][9][10] These surrogates are precisely defined mixtures of a limited number of pure

hydrocarbons designed to emulate the complex combustion properties of real diesel fuel. The

inclusion of branched alkanes like 2-methylheptadecane is important for accurately modeling

the ignition and emission characteristics of diesel fuel.[10]

Experimental Protocols
Synthesis of 2-Methylheptadecane
Several synthetic routes to 2-methylheptadecane have been reported in the literature. Two

common methods are the Grignard reaction and the Wittig reaction.

5.1.1. Grignard Reaction Protocol

This method involves the coupling of a Grignard reagent with a suitable alkyl halide. For the

synthesis of 2-methylheptadecane, a common approach is the reaction of a pentadecyl

magnesium halide with a propyl halide, followed by appropriate workup and purification.

Fig. 2: Grignard reaction workflow for 2-Methylheptadecane synthesis.

A detailed experimental procedure would involve the slow addition of 1-bromopentadecane to

magnesium turnings in anhydrous diethyl ether under an inert atmosphere to form the Grignard
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reagent. This is followed by the dropwise addition of acetone at a low temperature. The

reaction is then quenched with a saturated aqueous solution of ammonium chloride, and the

product is extracted, dried, and purified. The resulting tertiary alcohol is then reduced to 2-
methylheptadecane.

5.1.2. Wittig Reaction Protocol

The Wittig reaction provides an alternative route for the synthesis of alkenes, which can then

be hydrogenated to the corresponding alkanes. For 2-methylheptadecane, this would involve

the reaction of a phosphonium ylide with a long-chain aldehyde or ketone.[11][12][13]

The general steps for a Wittig-based synthesis would be:

Preparation of the Phosphonium Salt: Reaction of triphenylphosphine with a suitable alkyl

halide (e.g., 2-bromopropane) via an SN2 reaction.[11][12]

Formation of the Ylide: Deprotonation of the phosphonium salt with a strong base like n-

butyllithium to form the Wittig reagent.[11][12]

Wittig Reaction: Reaction of the ylide with a long-chain aldehyde (e.g., hexadecanal).

Hydrogenation: Catalytic hydrogenation of the resulting alkene to yield 2-
methylheptadecane.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is the primary analytical technique for the identification and quantification of 2-
methylheptadecane in various matrices, such as insect extracts or fuel samples.

5.2.1. Sample Preparation

For the analysis of insect pheromones, a common method involves the extraction of the

pheromone gland in a suitable organic solvent like hexane. For fuel samples, dilution in an

appropriate solvent is typically sufficient.

5.2.2. GC-MS Protocol
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A typical GC-MS protocol for the analysis of 2-methylheptadecane would involve:

Gas Chromatograph: Equipped with a non-polar capillary column (e.g., DB-5ms).

Carrier Gas: Helium at a constant flow rate.

Oven Temperature Program: A temperature gradient is used to ensure good separation, for

example, starting at a low temperature and ramping up to a higher temperature.

Injector: Splitless injection is often used for trace analysis.

Mass Spectrometer: Operated in electron ionization (EI) mode. The mass spectrum of 2-
methylheptadecane is characterized by a molecular ion peak and a series of fragment ions

corresponding to the loss of alkyl groups.[3]

Fig. 3: General workflow for the GC-MS analysis of 2-Methylheptadecane.

Conclusion
2-Methylheptadecane is a versatile molecule with important functions in both the natural world

and industrial applications. A thorough understanding of its synonyms, properties, and the

experimental methods for its synthesis and analysis is essential for researchers in chemical

ecology, entomology, and fuel science. This guide provides a foundational resource for

professionals working with this compound, facilitating further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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